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Compound of Interest

Compound Name: JNJ-65355394

Cat. No.: B12402582

Technical Support Center: JNJ-65355394

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of INJ-65355394, an
O-GIcNACc hydrolase (OGA) inhibitor. It also includes troubleshooting guides and frequently
asked questions (FAQs) to address potential issues during experimentation.

Long-Term Storage and Handling

Proper storage and handling of INJ-65355394 are critical for maintaining its stability and
ensuring experimental reproducibility.
FAQs for Storage and Handling:

Q1: How should solid JNJ-65355394 be stored for the long term?

Al: For long-term storage, it is recommended to store solid INJ-65355394 at -20°C or -80°C
upon receipt. The compound is typically shipped at room temperature, and while stable for
short periods, colder temperatures are optimal for preserving its integrity over months to years.
[1][2] Always refer to the Certificate of Analysis provided by the supplier for specific
recommendations.

Q2: How should | prepare and store stock solutions of INJ-653553947
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A2: INJ-65355394 is soluble in DMSO at concentrations up to 10 mM. To prepare a stock
solution, reconstitute the solid compound in high-quality, anhydrous DMSO. Aliquot the stock
solution into small, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to
degradation. Store these aliquots at -80°C for long-term stability.

Q3: What is the stability of INJ-65355394 in DMSO solution?

A3: While specific long-term stability data for INJ-65355394 in DMSO is not readily available, it
is best practice to assume that OGA inhibitors in DMSO are stable for several months when
stored properly at -80°C. For critical experiments, it is advisable to use freshly prepared stock
solutions or solutions that have been stored for less than 3-6 months.

Q4: Is INJ-65355394 sensitive to light?

A4: There is no specific information available regarding the light sensitivity of INJ-65355394.
However, as a general precaution for all research compounds, it is recommended to store both
the solid form and solutions in light-protected containers (e.g., amber vials) or in the dark to
minimize potential photodegradation.

Data Presentation: Storage Conditions Summary

Storage Recommended .
Form . Container Notes
Temperature Duration
Tightly sealed, Minimize
Solid -20°C to -80°C Years light-protected exposure to
vial moisture and air.

] Single-use, light-  Avoid repeated
Stock Solution Up to 6 months

] -80°C protected freeze-thaw
(in DMSO) (recommended) )
aliquots cycles.
Working
o ) ) ) ) Prepare fresh for
Dilutions (in 2-8°C Use immediately  Sterile tubes

each experiment.
aqueous buffer)

Experimental Protocols and Troubleshooting
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This section provides a general experimental workflow for using JNJ-65355394 and
troubleshooting common issues.

Experimental Workflow: Assessing OGA Inhibition in Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [best practices for long-term storage of JINJ-65355394].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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